Cas no 1003859-13-9 (Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro-)

• Product Name: Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro-
• CAS No: 1003859-13-9
• MF: C₆H₄Br₂FN
• MW: 268.909063339233
• MDL: MFCD16607585
• CID: 4927611
• Update Time: 2025-11-02

Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro-
• AMY16989
• 6-bromo-3-bromomethyl-5-fluoropyridine
• 2-Bromo-5-bromomethyl-3-fluoro-pyridine
• 2-bromo-5-(bromomethyl)-3-fluoropyridine

• MDL： MFCD16607585
• Inchi： 1S/C6H4Br2FN/c7-2-4-1-5(9)6(8)10-3-4/h1,3H,2H2
• InChI Key： IMQUTKISJIQUOF-UHFFFAOYSA-N
• SMILES： BrCC1C=NC(=C(C=1)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro-

Comprehensive Guide to Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro- (CAS No. 1003859-13-9)

Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro- (CAS No. 1003859-13-9) is a specialized halogenated pyridine derivative widely used in pharmaceutical and agrochemical research. This compound is particularly valuable due to its unique structural properties, which make it an essential intermediate in the synthesis of bioactive molecules. Researchers and industry professionals often search for 2-bromo-5-(bromomethyl)-3-fluoropyridine due to its versatility in organic synthesis and its role in developing new therapeutic agents.

The molecular structure of Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro- features a pyridine ring substituted with bromine and fluorine atoms, enhancing its reactivity and applicability in cross-coupling reactions. This compound is frequently discussed in forums and scientific literature, especially in the context of fluorinated pyridine derivatives and their growing importance in drug discovery. With the increasing demand for fluorinated compounds in medicinal chemistry, CAS 1003859-13-9 has gained significant attention.

One of the key applications of 2-bromo-5-(bromomethyl)-3-fluoropyridine is in the synthesis of kinase inhibitors, a class of compounds that play a critical role in targeted cancer therapies. The presence of both bromine and fluorine atoms allows for selective functionalization, making it a preferred choice for researchers working on structure-activity relationship (SAR) studies. Additionally, this compound is often explored in the development of agrochemicals, where fluorinated pyridines are known to enhance pesticidal activity.

Recent trends in chemical research highlight the importance of halogenated pyridines in sustainable chemistry. Scientists are increasingly focusing on greener synthesis methods for compounds like Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro-, aiming to reduce environmental impact while maintaining high yields. This aligns with the broader industry shift toward eco-friendly processes, a topic frequently searched in academic and industrial databases.

From a commercial perspective, the global market for fluorinated pyridine intermediates is expanding, driven by the pharmaceutical and agrochemical sectors. Suppliers and manufacturers of CAS 1003859-13-9 are optimizing production processes to meet the rising demand, ensuring consistent quality and purity. Researchers often inquire about reliable sources and pricing, making this a relevant discussion point in procurement-related searches.

In summary, Pyridine, 2-bromo-5-(bromomethyl)-3-fluoro- (CAS No. 1003859-13-9) is a pivotal compound in modern synthetic chemistry. Its applications span drug development, agrochemical innovation, and sustainable synthesis, making it a subject of ongoing research and commercial interest. For those exploring brominated and fluorinated pyridine derivatives, this compound offers a wealth of opportunities for scientific advancement.